Cas no 1347965-84-7 (4-Methylpyrazolo1,5-apyridine)

• Product Name: 4-Methylpyrazolo1,5-apyridine
• CAS No: 1347965-84-7
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD23710545
• CID: 4781960
• Update Time: 2025-11-06

4-Methylpyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 4-methylpyrazolo[1,5-a]pyridine
• 4-Methylpyrazolo1,5-apyridine

• MDL： MFCD23710545
• Inchi： 1S/C8H8N2/c1-7-3-2-6-10-8(7)4-5-9-10/h2-6H,1H3
• InChI Key： IUICQPBDXPOULD-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=CC=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 1.4
• Topological Polar Surface Area: 17.3

Additional information on 4-Methylpyrazolo1,5-apyridine

Introduction to 4-Methylpyrazolo1,5-apyridine (CAS No. 1347965-84-7)

4-Methylpyrazolo1,5-apyridine, identified by the chemical compound code CAS No. 1347965-84-7, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen atoms in its core structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery.

The synthesis of 4-Methylpyrazolo1,5-apyridine involves multi-step organic transformations, typically starting from readily available precursors such as 3-methylpyrazole and 2-aminopyridine. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. The introduction of the methyl group at the 4-position of the pyrazolopyridine ring influences its reactivity and binding affinity to biological targets, which is a critical factor in medicinal chemistry.

In recent years, 4-Methylpyrazolo1,5-apyridine has been studied for its potential role in modulating various biological pathways. Research has highlighted its interaction with enzymes and receptors involved in inflammation, metabolism, and cancer progression. For instance, studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of 4-Methylpyrazolo1,5-apyridine is its versatility as a pharmacophore. Researchers have explored derivatives of this compound to optimize pharmacokinetic properties and enhance target specificity. Structural modifications, such as halogenation or functionalization at the pyrazole ring, have led to compounds with improved solubility and bioavailability. These findings underscore the importance of 4-Methylpyrazolo1,5-apyridine as a building block in rational drug design.

The pharmacological profile of 4-Methylpyrazolo1,5-apyridine has been further investigated through in vitro and in vivo models. Preclinical studies indicate that this compound demonstrates moderate potency against certain disease-related pathways without significant off-target effects. This makes it an attractive candidate for further development into clinical trials. Additionally, computational modeling techniques have been utilized to predict binding affinities and optimize lead compounds derived from 4-Methylpyrazolo1,5-apyridine.

Recent advancements in synthetic methodologies have enabled the efficient production of 4-Methylpyrazolo1,5-apyridine on a larger scale. Continuous flow chemistry has emerged as a particularly effective approach for synthesizing complex heterocycles like this one. This method not only improves yield but also reduces waste generation, aligning with green chemistry principles. Such innovations are crucial for facilitating future industrial applications and commercialization.

The future prospects of 4-Methylpyrazolo1,5-apyridine are promising, with ongoing research focusing on expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles. As our understanding of biological mechanisms continues to evolve, compounds like 4-Methylpyrazolo1,5-apyridine are likely to play a pivotal role in addressing unmet medical needs.

In conclusion,4-Methylpyrazolo1,5-apyridine (CAS No. 1347965-84-7) represents a significant advancement in medicinal chemistry due to its unique structural features and biological activities. Its potential applications in treating various diseases make it a cornerstone compound for further research and development. With continued innovation in synthetic chemistry and pharmacological exploration,4-Methylpyrazolo1,5-apyridine is poised to contribute substantially to the next generation of therapeutics.